![molecular formula C9H13F3O3 B578070 8-(Trifluoromethyl)-1,4-dioxaspiro[4.5]decan-8-ol CAS No. 1248081-37-9](/img/structure/B578070.png)
8-(Trifluoromethyl)-1,4-dioxaspiro[4.5]decan-8-ol
Overview
Description
8-(Trifluoromethyl)-1,4-dioxaspiro[4.5]decan-8-ol (TFMD) is an important organic molecule with a wide range of applications in the chemical and pharmaceutical industries. It is a highly versatile compound, with a range of properties that make it a useful tool in research and development. In
Scientific Research Applications
Synthetic Intermediate
"8-(Trifluoromethyl)-1,4-dioxaspiro[4.5]decan-8-ol" serves as a bifunctional synthetic intermediate in synthesizing a wide range of organic chemicals. Its utility is highlighted in the production of pharmaceutical intermediates, liquid crystals, and insecticides. A study elaborates on its synthesis from 1,4,9,12-tetraoxadispiro[4.2.4.2] tetradecane, optimizing the reaction conditions to improve yield and reduce reaction time significantly, demonstrating its efficiency as an intermediate (Zhang Feng-bao, 2006).
Antitubercular Drug Candidate
A structural study of a compound related to "this compound" as an antitubercular drug candidate reveals insights into its potential medical applications. The study focuses on its crystallization and variable temperature NMR measurements, contributing to the understanding of its pharmacological properties and reinforcing its significance in drug development (A. Richter et al., 2022).
Potential Biolubricant
Research on novel compounds derived from "this compound" suggests their potential as biolubricants. These compounds, synthesized through a sonochemical method, exhibit promising physicochemical properties, indicating their viability as sustainable lubricant options. This application underscores the compound's versatility and its contribution to environmentally friendly technologies (Y. S. Kurniawan et al., 2017).
Nonlinear Optical Material
The compound "8-(4'-acetylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane (APDA)," closely related to "this compound," has been identified as a new organic material for nonlinear optical devices. Its single crystal growth, characterization, and demonstration of second harmonic generation highlight its potential in developing frequency doublers for laser diodes in the blue region, showcasing the compound's application in advanced optical technologies (K. Kagawa et al., 1994).
properties
IUPAC Name |
8-(trifluoromethyl)-1,4-dioxaspiro[4.5]decan-8-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13F3O3/c10-9(11,12)7(13)1-3-8(4-2-7)14-5-6-15-8/h13H,1-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQSSOKYNTBRSCM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCC1(C(F)(F)F)O)OCCO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13F3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.